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Compound of Interest

Compound Name: MCC950 sodium

Cat. No.: B606777 Get Quote

Technical Support Center: MCC950
This technical support center provides researchers, scientists, and drug development

professionals with guidance on the long-term stability of MCC950 in solution at -20°C. Below

you will find frequently asked questions and a troubleshooting guide to address common issues

encountered during experimental workflows.

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage temperature for MCC950 in its solid form?

A1: MCC950 as a crystalline solid is stable for at least four years when stored at -20°C.[1][2]

Q2: How should I prepare and store MCC950 stock solutions?

A2: MCC950 is most commonly dissolved in organic solvents like DMSO, ethanol, or

dimethylformamide (DMF).[1] For aqueous solutions, it is recommended to first dissolve

MCC950 in DMSO and then dilute with the aqueous buffer of choice.[1] It is also available as a

sodium salt which is soluble in water and DMSO.[3] To avoid degradation, it is advisable to

aliquot stock solutions into single-use volumes to prevent repeated freeze-thaw cycles.[3][4]

Q3: What is the long-term stability of MCC950 in a DMSO stock solution at -20°C?

A3: The stability of MCC950 in DMSO at -20°C varies slightly depending on the supplier's

recommendation. Generally, it is considered stable for at least one month. Some suppliers
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indicate stability for up to 6 months.[3][4] For longer-term storage, -80°C is recommended,

where it can be stable for up to a year.[5][6]

Q4: Can I store MCC950 in aqueous solutions?

A4: It is not recommended to store MCC950 in aqueous solutions for more than one day.[1] If

your experiment requires an aqueous solution, it is best to prepare it fresh on the day of use

from a DMSO stock.

MCC950 Solution Stability Data

Supplier Solvent
Storage
Temperature
(°C)

Recommended
Storage
Duration

Citation

InvivoGen
Reconstituted

Product
-20 Up to 6 months [4]

Cell Signaling

Technology
DMSO -20 Up to 1 month [3]

Hello Bio Solution -20 Up to 1 month [7]

Selleck

Chemicals
Solvent -20 1 month [6]

Selleck

Chemicals
Solvent -80 1 year [6]

TargetMol Solvent -80 1 year [5]

Cayman

Chemical

Aqueous

Solution

Not

Recommended

Not more than

one day
[1]

Merck Millipore Reconstituted -20 Up to 3 months [8]

Troubleshooting Guide
This guide addresses potential issues related to MCC950 solution stability.

Issue 1: Inconsistent or unexpected experimental results.
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This could be due to the degradation of your MCC950 solution.

Inconsistent Experimental Results

Check MCC950 Solution Age and Storage

Was the solution stored at -20°C?

Was the solution stored for more than one month?

Yes

Prepare fresh MCC950 solution

No

Yes

Were there multiple freeze-thaw cycles?

No

Is the issue resolved?

Aliquot new stock solution to avoid freeze-thaw cycles

Yes

No

Yes

Yes

No

No

Consider other experimental variables
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Caption: Troubleshooting inconsistent results with MCC950.

Issue 2: Precipitation observed in the MCC950 solution upon thawing.

Precipitation can occur if the compound is not fully dissolved or if the solvent has absorbed

moisture.
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Precipitation observed in MCC950 solution

Warm solution to room temperature

Gently vortex or sonicate to redissolve

Is the precipitate redissolved?

Yes

Yes

No

No

Use fresh, anhydrous DMSO for new stock solution

Filter the solution through a 0.22 µm filter

Proceed with experiment

Click to download full resolution via product page

Caption: Resolving MCC950 solution precipitation.
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Experimental Protocols
Protocol for Assessing MCC950 Stability by High-Performance Liquid Chromatography (HPLC)

This protocol provides a general framework for assessing the stability of an MCC950 solution.

Specific parameters may need to be optimized for your HPLC system and column.

Preparation of Standards:

Prepare a stock solution of freshly dissolved MCC950 in DMSO at a known concentration

(e.g., 10 mM).

Create a series of calibration standards by diluting the stock solution in mobile phase to

concentrations ranging from e.g., 1 µM to 100 µM.

Sample Preparation:

Thaw an aliquot of the MCC950 solution that has been stored at -20°C for the desired time

point.

Dilute the sample with the mobile phase to fall within the range of the calibration curve.

HPLC Analysis:

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.

Flow Rate: 1.0 mL/min.

Detection: UV detection at a wavelength determined by a UV scan of MCC950 (typically

around its absorbance maximum).

Injection Volume: 10 µL.

Data Analysis:
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Generate a calibration curve by plotting the peak area of the standards against their

known concentrations.

Determine the concentration of MCC950 in your stored sample using the calibration curve.

Calculate the percentage of MCC950 remaining compared to a freshly prepared sample to

assess degradation.

The appearance of new peaks in the chromatogram may indicate the presence of

degradation products.

Signaling Pathway
MCC950 is a specific inhibitor of the NLRP3 inflammasome. The following diagram illustrates

the canonical NLRP3 inflammasome activation pathway and the point of inhibition by MCC950.
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Caption: MCC950 inhibits the NLRP3 inflammasome activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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